Cas no 13145-56-7 (1,4-Butanedione, 1,4-bis(4-methylphenyl)-)

• Product Name: 1,4-Butanedione, 1,4-bis(4-methylphenyl)-
• CAS No: 13145-56-7
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 1228442
• PubChem ID: 576825
• Update Time: 2025-04-20

1,4-Butanedione, 1,4-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis(4-methylphenyl)-
• 1,4-bis(4-methylphenyl)butane-1,4-dione
• GGUAZLKQABTGLB-UHFFFAOYSA-N
• 13145-56-7
• SCHEMBL16552778
• 1,4-Di-p-tolylbutane-1,4-dione
• DTXSID70341912
• 1,4-Bis(4-methylphenyl)-1,4-butanedione #
• 1,4-Di-p-tolyl-butane-1,4-dione

• Inchi： 1S/C18H18O2/c1-13-3-7-15(8-4-13)17(19)11-12-18(20)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： GGUAZLKQABTGLB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones